Cas no 89879-47-0 (Phenol, 4-chloro-2-(methoxymethyl)-)

89879-47-0 structure
Product name:Phenol, 4-chloro-2-(methoxymethyl)-
Phenol, 4-chloro-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-chloro-2-(methoxymethyl)-
- 4-chloro-2-(methoxymethyl)phenol
- 89879-47-0
- DTXSID60532195
- SCHEMBL9366397
-
- Inchi: InChI=1S/C8H9ClO2/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4,10H,5H2,1H3
- InChI Key: PFBVNGMTQKJIRP-UHFFFAOYSA-N
- SMILES: COCC1=C(C=CC(=C1)Cl)O
Computed Properties
- Exact Mass: 172.0291072g/mol
- Monoisotopic Mass: 172.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.5Ų
Phenol, 4-chloro-2-(methoxymethyl)- Related Literature
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Naiyan Lu,Jiaojiao Liu,Jingliang Li,Zexin Zhang,Yuyan Weng,Bing Yuan,Kai Yang J. Mater. Chem. B, 2014,2, 3791-3798
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Yifan Zhao,Yin Lian,Huifeng Tan Phys. Chem. Chem. Phys., 2019,21, 11748-11754
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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